Cas no 902297-98-7 (3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 902297-98-7
• MF: C₁₇H₁₄FNO₃S
• MW: 331.36136674881
• CID: 6105933
• PubChem ID: 20868643
• Update Time: 2023-11-29

3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one
• 3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-1H-quinolin-4-one
• F6548-1769
• AKOS001844535
• 902297-98-7
• 3-((3,4-dimethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one

• Inchi： 1S/C17H14FNO3S/c1-10-3-5-13(7-11(10)2)23(21,22)16-9-19-15-6-4-12(18)8-14(15)17(16)20/h3-9H,1-2H3,(H,19,20)
• InChI Key： FDZGYOCOICIZGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(C1=CNC2C=CC(=CC=2C1=O)F)(=O)=O

Computed Properties

• Exact Mass: 331.06784264g/mol
• Monoisotopic Mass: 331.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones